molecular formula C26H20N6S B287213 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B287213
M. Wt: 448.5 g/mol
InChI Key: XTWMEDCWMGUAMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound belongs to the class of triazolo-thiadiazole derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound may exert its biological activities through various mechanisms such as inhibition of enzymes, modulation of signaling pathways, and interaction with cellular components.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can exhibit significant biochemical and physiological effects. For instance, this compound has been found to inhibit the growth of various bacterial and fungal strains. It has also been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a lead compound for the development of new drugs. However, there are also limitations associated with its use, such as its low solubility and poor bioavailability.

Future Directions

There are several future directions for the study of 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new derivatives with improved solubility and bioavailability. Another direction is the evaluation of its potential as a therapeutic agent for various diseases such as cancer, inflammation, and microbial infections. Furthermore, the elucidation of its mechanism of action and interaction with cellular components can provide insights into its potential applications in medicine.
In conclusion, 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound with potential medicinal properties. Its synthesis, biological activities, mechanism of action, and future directions have been extensively studied in scientific research. The development of new derivatives and evaluation of its potential as a therapeutic agent can provide insights into its potential applications in medicine.

Synthesis Methods

The synthesis of 3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in scientific literature. One of the most common methods involves the reaction of 3,5-dimethylphenyl hydrazine with 1,5-diphenyl-1H-pyrazol-4-carboxaldehyde in the presence of thiourea and acetic acid. The resulting intermediate is then reacted with 2-chloro-5-nitrobenzoic acid to obtain the final product.

Scientific Research Applications

3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential medicinal properties. It has been found to exhibit various biological activities such as antimicrobial, antifungal, anti-inflammatory, and anticancer activities. In addition, this compound has also been evaluated for its potential as an antioxidant, anticonvulsant, and analgesic agent.

properties

Product Name

3-(3,5-dimethylphenyl)-6-(1,5-diphenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C26H20N6S

Molecular Weight

448.5 g/mol

IUPAC Name

3-(3,5-dimethylphenyl)-6-(1,5-diphenylpyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C26H20N6S/c1-17-13-18(2)15-20(14-17)24-28-29-26-32(24)30-25(33-26)22-16-27-31(21-11-7-4-8-12-21)23(22)19-9-5-3-6-10-19/h3-16H,1-2H3

InChI Key

XTWMEDCWMGUAMO-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=C(N(N=C4)C5=CC=CC=C5)C6=CC=CC=C6)C

Canonical SMILES

CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=C(N(N=C4)C5=CC=CC=C5)C6=CC=CC=C6)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.